(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride
(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride
Tamsulosin Hydrochloride is the hydrochloride salt of tamsulosin, a sulfonamide derivative with adrenergic antagonist activity. Tamsulosin selectivity binds to and blocks the activity of alpha1 adrenoreceptors in the human prostate and bladder neck; blockade of these adrenoceptors can cause smooth muscle in the prostate and bladder neck to relax, resulting in an improvement in urinary flow rate.
Tamsulosin hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of tamulosin and hydrogen chloride. It has a role as an alpha-adrenergic antagonist and an antineoplastic agent. It contains a tamsulosin(1+). It is an enantiomer of an ent-tamsulosin hydrochloride.
A sulfonamide derivative and adrenergic alpha-1 receptor antagonist that is used to relieve symptoms of urinary obstruction caused by BENIGN PROSTATIC HYPERPLASIA.
Tamsulosin hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of tamulosin and hydrogen chloride. It has a role as an alpha-adrenergic antagonist and an antineoplastic agent. It contains a tamsulosin(1+). It is an enantiomer of an ent-tamsulosin hydrochloride.
A sulfonamide derivative and adrenergic alpha-1 receptor antagonist that is used to relieve symptoms of urinary obstruction caused by BENIGN PROSTATIC HYPERPLASIA.
Brand Name:
Vulcanchem
CAS No.:
128332-25-2
VCID:
VC0143462
InChI:
InChI=1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m1./s1
SMILES:
CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.Cl
Molecular Formula:
C20H29ClN2O5S
Molecular Weight:
445 g/mol
(-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride
CAS No.: 128332-25-2
Main Products
VCID: VC0143462
Molecular Formula: C20H29ClN2O5S
Molecular Weight: 445 g/mol
CAS No. | 128332-25-2 |
---|---|
Product Name | (-)-(R)-5-(2-((2-(o-Ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzene sulfonamide monohydrochloride |
Molecular Formula | C20H29ClN2O5S |
Molecular Weight | 445 g/mol |
IUPAC Name | 5-[(2R)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide;hydrochloride |
Standard InChI | InChI=1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m1./s1 |
Standard InChIKey | ZZIZZTHXZRDOFM-XFULWGLBSA-N |
Isomeric SMILES | [H+].CCOC1=CC=CC=C1OCCN[C@H](C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.[Cl-] |
SMILES | CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.Cl |
Canonical SMILES | [H+].CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)N.[Cl-] |
Description | Tamsulosin Hydrochloride is the hydrochloride salt of tamsulosin, a sulfonamide derivative with adrenergic antagonist activity. Tamsulosin selectivity binds to and blocks the activity of alpha1 adrenoreceptors in the human prostate and bladder neck; blockade of these adrenoceptors can cause smooth muscle in the prostate and bladder neck to relax, resulting in an improvement in urinary flow rate. Tamsulosin hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of tamulosin and hydrogen chloride. It has a role as an alpha-adrenergic antagonist and an antineoplastic agent. It contains a tamsulosin(1+). It is an enantiomer of an ent-tamsulosin hydrochloride. A sulfonamide derivative and adrenergic alpha-1 receptor antagonist that is used to relieve symptoms of urinary obstruction caused by BENIGN PROSTATIC HYPERPLASIA. |
Related CAS | 106138-88-9 (Parent) |
Synonyms | 5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide Flomax LY 253352 LY-253352 tamsulosin tamsulosin hydrochloride YM 617 YM-617 |
PubChem Compound | 5362376 |
Last Modified | Nov 11 2021 |
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